Cas no 17617-34-4 (Sodium 2-(2-aminophenyl)-2-oxoacetate)

• Product Name: Sodium 2-(2-aminophenyl)-2-oxoacetate
• CAS No: 17617-34-4
• MF: C₈H₆NNaO₃
• MW: 187.127912998199
• MDL: MFCD20694501
• CID: 828387
• Update Time: 2025-11-07

Sodium 2-(2-aminophenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(2-aminophenyl)-2-oxoacetate
• (2-amino-phenyl)-glyoxylic acid , sodium-compound
• (2-Amino-phenyl)-glyoxylsaeure, Natrium-Verbindung
• AK-80636
• ANW-68188
• CTK8C2312
• KB-259745
• Na-Isatinat
• 1ON1IIE7ZX
• Sodium isatinate
• Sodium (2-aminophenyl)(oxo)acetate
• C8H6NNaO3
• 9232AA
• sodium;2-(2-aminophenyl)-2-oxoacetate
• AX8237015
• ST2402021
• 2-(2-Aminophenyl)-2-oxoacetic acid sodium salt
• Glyoxylic acid, (o-aminophenyl)-, monosodium salt
• Benzeneacetic acid, 2-amino-alpha-oxo-, sodium salt
• Benzeneacetic acid, 2-amino-alpha

• MDL： MFCD20694501
• Inchi： 1S/C8H7NO3.Na/c9-6-4-2-1-3-5(6)7(10)8(11)12;/h1-4H,9H2,(H,11,12);/q;+1/p-1
• InChI Key： XCFAFIKPWWFZPL-UHFFFAOYSA-M
• SMILES： [Na+].O=C(C(=O)[O-])C1C=CC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 83.2

Sodium 2-(2-aminophenyl)-2-oxoacetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Sodium 2-(2-aminophenyl)-2-oxoacetate

Comprehensive Overview of Sodium 2-(2-aminophenyl)-2-oxoacetate (CAS No. 17617-34-4): Properties, Applications, and Innovations

Sodium 2-(2-aminophenyl)-2-oxoacetate (CAS No. 17617-34-4) is a specialized organic compound with a unique molecular structure that combines an aminophenyl group with a sodium oxoacetate moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly exploring its potential as a key intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials. Its water-soluble sodium salt form enhances its utility in aqueous-based reactions, making it a preferred choice for green chemistry initiatives.

The growing demand for sustainable chemical solutions has propelled interest in compounds like Sodium 2-(2-aminophenyl)-2-oxoacetate. In the pharmaceutical sector, it serves as a building block for synthesizing heterocyclic compounds, which are pivotal in drug discovery. Recent studies highlight its role in the development of antioxidant and anti-inflammatory agents, aligning with the global trend toward healthier aging and chronic disease management. Additionally, its application in agrochemical formulations addresses the need for eco-friendly pesticides, a hot topic in sustainable agriculture.

From a structural perspective, the 2-oxoacetate group in this compound provides a reactive site for nucleophilic additions and condensation reactions, enabling the creation of diverse derivatives. This reactivity is particularly valuable in organic synthesis, where precision and efficiency are paramount. The compound's amino group further enhances its versatility, allowing for chelation and coordination chemistry applications, which are critical in catalysis and nanomaterial synthesis.

In the context of industrial scalability, Sodium 2-(2-aminophenyl)-2-oxoacetate offers advantages such as mild reaction conditions and high yields, reducing energy consumption and waste generation. These attributes resonate with the principles of circular economy and green manufacturing, which dominate contemporary discussions in chemical engineering. Furthermore, its compatibility with biodegradable solvents positions it as a candidate for environmentally benign processes.

As the scientific community continues to explore novel applications for this compound, questions arise about its stability under varying pH conditions, compatibility with other reagents, and potential for large-scale production. These queries frequently appear in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research. Innovations in crystallization techniques and purification methods are also being investigated to optimize its performance in high-value applications.

In summary, Sodium 2-(2-aminophenyl)-2-oxoacetate (CAS No. 17617-34-4) represents a multifunctional chemical entity with broad implications across multiple industries. Its alignment with sustainability goals, coupled with its synthetic flexibility, ensures its continued prominence in both research and industrial settings. Future advancements may unlock even more niche applications, solidifying its status as a cornerstone of modern chemistry.